molecular formula C20H31N3O3 B4884311 ethyl 4-[4-(2-ethoxyphenyl)-1-piperazinyl]-1-piperidinecarboxylate

ethyl 4-[4-(2-ethoxyphenyl)-1-piperazinyl]-1-piperidinecarboxylate

Cat. No. B4884311
M. Wt: 361.5 g/mol
InChI Key: XZKIXJCMDUFTLE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 4-[4-(2-ethoxyphenyl)-1-piperazinyl]-1-piperidinecarboxylate is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is commonly referred to as EEP or EEPc. EEPc is a piperazine derivative that has been shown to have a range of biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of EEPc is not fully understood. However, it is believed to act on the serotonergic and dopaminergic systems in the brain. EEPc has been shown to inhibit the reuptake of serotonin and dopamine, leading to an increase in their levels in the brain. This may be responsible for its antidepressant and anxiolytic effects.
Biochemical and physiological effects:
EEPc has been shown to have a range of biochemical and physiological effects. It has been shown to decrease the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine. This may be responsible for its potential use in the treatment of Alzheimer's disease. EEPc has also been shown to have antioxidant properties, which may be beneficial in the treatment of Parkinson's disease.

Advantages and Limitations for Lab Experiments

EEPc has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It has also been shown to have a range of pharmacological effects, making it a versatile compound for use in various experiments. However, there are some limitations to the use of EEPc in lab experiments. It is a relatively new compound, and its long-term effects are not fully understood. Additionally, the exact mechanism of action of EEPc is not fully understood, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on EEPc. One area of research is the development of EEPc derivatives with improved pharmacological properties. Another area of research is the investigation of the long-term effects of EEPc on the brain and the body. Additionally, further research is needed to fully understand the mechanism of action of EEPc and its potential use in the treatment of neurological disorders.

Synthesis Methods

The synthesis of EEPc involves the reaction of 1-piperidinecarboxylic acid with 4-(2-ethoxyphenyl)piperazine in the presence of ethyl chloroformate. The reaction is carried out under reflux conditions in anhydrous dichloromethane. The resulting product is purified using column chromatography to obtain pure EEPc.

Scientific Research Applications

EEPc has been widely studied for its potential use in scientific research. It has been shown to have a range of pharmacological effects, including antipsychotic, antidepressant, and anxiolytic properties. EEPc has also been investigated for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.

properties

IUPAC Name

ethyl 4-[4-(2-ethoxyphenyl)piperazin-1-yl]piperidine-1-carboxylate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H31N3O3/c1-3-25-19-8-6-5-7-18(19)22-15-13-21(14-16-22)17-9-11-23(12-10-17)20(24)26-4-2/h5-8,17H,3-4,9-16H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XZKIXJCMDUFTLE-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=CC=C1N2CCN(CC2)C3CCN(CC3)C(=O)OCC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H31N3O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

361.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl 4-[4-(2-ethoxyphenyl)piperazin-1-yl]piperidine-1-carboxylate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.